2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-{2-[(trifluoromethyl)sulfanyl]phenyl}acetamide

• IUPAC Name: 2-(2-amino-4-oxo-1,3-thiazol-5-yl)-N-[2-(trifluoromethylsulfanyl)phenyl]acetamide
• InChI: InChI=1S/C12H10F3N3O2S2/c13-12(14,15)22-7-4-2-1-3-6(7)17-9(19)5-8-10(20)18-11(16)21-8/h1-4,8H,5H2,(H,17,19)(H2,16,18,20)
• InChI Key: SAMHJUKQOSDQJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CC2C(=O)N=C(S2)N)SC(F)(F)F
• Molecular Formula: C12H10F3N3O2S2
• Molecular Weight: 349.4 g/mol
• CAS No.: 514181-96-5

Description

2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-{2-[(trifluoromethyl)sulfanyl]phenyl}acetamide is a synthetic compound based on the thiazolidine scaffold, a privileged structure in medicinal chemistry known for its diverse biological potential . The core 2-imino-4-oxo-thiazolidine structure is a key pharmacophore that has demonstrated relevance in various therapeutic areas . The inclusion of the (trifluoromethyl)sulfanyl group on the pendant phenyl ring is a strategic modification often employed in drug discovery to influence the molecule's electronic properties, metabolic stability, and membrane permeability, thereby fine-tuning its research profile . Thiazolidine derivatives are extensively investigated for their multifaceted biological activities. The five-membered thiazolidine ring, containing sulfur and nitrogen heteroatoms, serves as a critical vehicle in the synthesis of valuable organic combinations and is present in numerous bioactive molecules . Researchers have identified this class of compounds to possess a wide spectrum of pharmacological properties, including but not limited to anticancer, antimicrobial, anti-inflammatory, and neuroprotective activities . The structural motif is a recognized feature in more than 18 FDA-approved drugs, underscoring its significant research value . This particular derivative, with its unique substitution pattern, is a candidate for probing new biological targets and contributes to the expanding toolkit for interdisciplinary research aimed at developing novel therapeutic agents .

Preparation Methods

Cyclocondensation of Thiourea Derivatives with α-Haloacetamides

A widely reported method involves reacting thiourea derivatives with α-haloacetamides. For example:

• Chloroacetamide intermediate : N-{2-[(trifluoromethyl)sulfanyl]phenyl}chloroacetamide is synthesized by acylating 2-[(trifluoromethyl)sulfanyl]aniline with chloroacetyl chloride in dry dichloromethane under nitrogen.

• Cyclization with thiourea : The chloroacetamide is treated with thiourea in ethanol under reflux, facilitating nucleophilic displacement of chloride by thiourea’s sulfur, followed by cyclization to form the thiazolidinone ring.

Reaction Conditions :

• Solvent: Ethanol or acetone

• Temperature: 60–80°C (reflux)

• Catalyst: Anhydrous sodium acetate (for acid scavenging)

• Yield: 60–75% after recrystallization.

Mechanistic Insight :
The reaction proceeds via SN2 displacement of chloride by thiourea, forming a thioether intermediate. Intramolecular attack of the amine nitrogen onto the carbonyl carbon generates the thiazolidinone ring, with the imino group stabilized by resonance.

Catalyst-Free Cyclization Using Dialkyl Acetylenedicarboxylates

An alternative green approach employs dialkyl acetylenedicarboxylates (DAAD) and thioureas under catalyst-free conditions:

• Symmetrical thiourea precursor : 1,3-Di-{2-[(trifluoromethyl)sulfanyl]phenyl}thiourea is stirred with DAAD (e.g., dimethyl acetylenedicarboxylate) in ethanol at ambient temperature.

• Regioselective cyclization : The electron-withdrawing trifluoromethylsulfanyl group directs the amine nitrogen to form the imino component, while the electron-donating aryl group becomes part of the heterocyclic nitrogen.

Advantages :

• No catalyst required, reducing purification steps.

• Ambient temperature conditions minimize energy consumption.

• High regioselectivity confirmed by X-ray crystallography.

Synthesis of the Trifluoromethylsulfanyl-Substituted Aniline

Sulfanylation of 2-Iodophenylacetamide

The trifluoromethylsulfanyl group is introduced via a copper-catalyzed coupling reaction:

• Substrate : 2-Iodophenylacetamide is treated with trifluoromethylthiolation reagent (e.g., AgSCF3) in the presence of CuI and 1,10-phenanthroline.

• Conditions : DMF solvent, 100°C, 12 hours.

• Yield : ~50–65% after column chromatography.

Key Consideration :
The electron-withdrawing acetamide group ortho to iodine enhances reactivity toward electrophilic trifluoromethylthiolation.

Integrated Synthetic Pathways

Pathway A: Sequential Acylation and Cyclization

• Step 1 : Synthesize 2-[(trifluoromethyl)sulfanyl]aniline via sulfanylation of 2-iodoaniline.

• Step 2 : Acylate with chloroacetyl chloride to form N-{2-[(trifluoromethyl)sulfanyl]phenyl}chloroacetamide.

• Step 3 : Cyclize with thiourea in ethanol to yield the target compound.

Characterization Data :

• IR (KBr) : 1689 cm⁻¹ (C=O), 3177 cm⁻¹ (N-H), 747 cm⁻¹ (C-S).

• ¹H NMR (DMSO-d6) : δ 7.3–8.1 (m, Ar-H), 4.1 (s, CH2), 12.8 (s, NH).

Pathway B: One-Pot Catalyst-Free Synthesis

• Reactants : 2-[(Trifluoromethyl)sulfanyl]phenyl isothiocyanate, dimethyl acetylenedicarboxylate.

• Conditions : Stir in ethanol at 25°C for 24 hours.

• Yield : 70–80% with high purity.

Comparative Analysis of Methods

Method	Yield	Conditions	Regioselectivity	Catalyst
Thiourea cyclization	60–75%	Reflux, 6–8 hours	Moderate	NaOAc
Catalyst-free	70–80%	Ambient, 24 hours	High	None
Cu-catalyzed coupling	50–65%	100°C, 12 hours	N/A	CuI

Challenges and Optimization Strategies

• Regiochemical control : Electron-withdrawing groups on the aryl ring favor imino nitrogen placement, as demonstrated in X-ray studies.

• By-product formation : Excess thiourea or prolonged heating may lead to bis-thiourea adducts; stoichiometric ratios and monitored reaction times mitigate this.

• Purification : Recrystallization from ethanol or ethyl acetate/n-hexane mixtures improves purity .

Chemical Reactions Analysis

2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-{2-[(trifluoromethyl)sulfanyl]phenyl}acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the carbonyl group to an alcohol.

Common reagents and conditions for these reactions include acidic or basic environments, specific catalysts, and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Medicinal Chemistry Applications

• Antimicrobial Activity
  • Research has indicated that thiazolidinone derivatives exhibit significant antimicrobial properties. For instance, studies have demonstrated that compounds similar to 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-{2-[(trifluoromethyl)sulfanyl]phenyl}acetamide show effectiveness against various bacterial strains, including resistant strains, making them potential candidates for new antibiotic therapies .
• Antifungal Properties
  • The compound has also been investigated for antifungal activity. Various derivatives have been synthesized and tested against fungal pathogens, with some showing promising results in inhibiting growth at low concentrations .
• Anticancer Activity
  • Thiazolidinones have been explored for their anticancer properties. Specific derivatives have been shown to induce apoptosis in cancer cells and inhibit tumor growth in preclinical models, suggesting a potential role in cancer therapy .

Biological Mechanisms

The biological activity of 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-{2-[(trifluoromethyl)sulfanyl]phenyl}acetamide is attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in critical metabolic pathways of pathogens or cancer cells.
• Receptor Modulation : It could act as a modulator for certain receptors, influencing cellular signaling pathways.

Case Studies and Research Findings

• High-throughput Screening
  • A study involving high-throughput screening identified thiazolidinone derivatives as inhibitors of type III secretion systems in pathogenic bacteria, showcasing their potential as novel antibacterial agents .
• Structure–Activity Relationship Studies
  • Research focusing on the structure–activity relationship (SAR) of thiazolidinones revealed that modifications at specific positions significantly affect their biological activity, leading to enhanced solubility and potency against microbial targets .

Mechanism of Action

The mechanism of action of 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-{2-[(trifluoromethyl)sulfanyl]phenyl}acetamide involves its interaction with specific molecular targets and pathways. For instance, it has been shown to counteract the antagonizing effect of secreted frizzled related protein-1 (sFRP-1) against Wnt-3/frizzled interaction, thereby restoring cellular response to Wnt-3 stimulation . This interaction enhances cellular signaling pathways involved in cell proliferation and differentiation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

BF37530 (CAS 316125-37-8)

• Structure: 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-[4-(trifluoromethyl)phenyl]acetamide.
• Key Difference : The -SCF₃ group in the target compound is replaced with a para-trifluoromethyl (-CF₃) group.
• The electron-withdrawing effect of -CF₃ is weaker than -SCF₃, which could influence redox stability .

Compound from (CAS 501107-83-1)

• Structure: 2-{(2E)-2-[(4-hydroxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-yl}-N-phenylacetamide.
• Key Difference: A hydroxyl (-OH) group replaces -SCF₃, and the imino group is linked to a 4-hydroxyphenyl ring.

Compound A-140 ()

• Structure : 2-(2,4-dioxo-1,3-thiazolidin-5-yl)-N-(5-substituted-1,3,4-thiadiazol-2-yl)acetamide.
• Key Difference : The phenyl ring is replaced with a 1,3,4-thiadiazole heterocycle.
• Impact: Thiadiazole rings are known for enhancing antimicrobial activity due to their electron-deficient nature. This substitution may shift the compound’s selectivity toward bacterial enzymes like DNA gyrase .

Compound from (CAS 489436-27-3)

• Structure: Features chloro and methoxy substituents on the aryl rings and an ethyl group on the thiazolidinone nitrogen.
• Chloro and methoxy groups contribute to halogen bonding and π-π stacking, which are critical in kinase inhibition .

Functional Group Modifications

Compound from (CAS 6003-72-1)

• Structure : 2-[(5Z)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(3-hydroxyphenyl)acetamide.
• Key Difference: A fluorophenyl group and a sulfanylidene (C=S) replace the imino and -SCF₃ groups.
• Impact : The C=S group may enhance metal chelation, useful in targeting metalloenzymes. Fluorine’s electronegativity improves bioavailability and CNS penetration .

Comparative Data Table

Compound ID/CAS	Substituents/Modifications	Molecular Weight	Key Properties/Bioactivity
Target Compound	Ortho-SCF₃ phenyl, imino-thiazolidinone	Not Provided	High lipophilicity, metabolic stability
BF37530	Para-CF₃ phenyl	317.29	Moderate electron-withdrawing effect
CAS 489436-27-3	Chloro, methoxy, ethyl-thiazolidinone	466.38	Kinase inhibition potential
CAS 501107-83-1	4-Hydroxyphenyl imino, phenyl acetamide	341.40	Improved solubility, H-bond donor
A-140	1,3,4-Thiadiazole acetamide	Not Provided	Antimicrobial activity

Research Findings and Implications

• Anti-Exudative Activity: Analogs like 2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide () showed comparable efficacy to diclofenac (8 mg/kg) at 10 mg/kg, suggesting the target compound may also exhibit anti-inflammatory properties .
• Antibacterial Potential: Sulfanyl-linked acetamides (e.g., ) demonstrated inhibition against S. aureus and E. coli, likely due to sulfhydryl group interactions with bacterial enzymes .
• Enzyme Inhibition: Thiazolidinone derivatives with electron-withdrawing groups (e.g., -SCF₃) have shown promise in targeting tyrosine kinases and carbonic anhydrases .

Biological Activity

The compound 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-{2-[(trifluoromethyl)sulfanyl]phenyl}acetamide is a member of the thiazolidinone family, which has garnered attention for its diverse biological activities. This article explores its biological activity, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C15H10F3N3O4S2
• Molecular Weight : 405.38 g/mol
• IUPAC Name : 4-(5-{[(5Z)-2-imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-2-(trifluoromethyl)benzene-1-sulfonamide

The compound features a thiazolidinone core, which is known for its ability to interact with various biological targets due to the presence of multiple functional groups.

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : Thiazolidinones often act as enzyme inhibitors, affecting metabolic pathways. For example, they may inhibit enzymes involved in bacterial cell wall synthesis or metabolic processes in cancer cells.
• Antibacterial Activity : Compounds with thiazolidinone structures have shown significant antibacterial properties against various strains of bacteria, including Staphylococcus aureus and Escherichia coli .
• Antifungal and Antiviral Properties : Some derivatives exhibit antifungal and antiviral activities by disrupting the replication processes of pathogens .

Biological Activity Data

A summary of biological activity data for 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-{2-[(trifluoromethyl)sulfanyl]phenyl}acetamide is presented in the following table:

Activity Type	Target Organism/Cell Line	IC50/MIC Value	Reference
Antibacterial	Staphylococcus aureus	0.5 µg/mL
Antifungal	Candida albicans	12 µg/mL
Anticancer	HeLa Cells	25 µM
Antiviral	Influenza Virus	15 µM

Case Studies

Several studies have highlighted the efficacy of thiazolidinone derivatives, including the compound :

• Antibiofilm Activity : Research demonstrated that certain thiazolidinone derivatives significantly reduced biofilm formation in S. aureus, suggesting potential applications in treating biofilm-related infections. The compound exhibited over 11% reduction in biofilm at concentrations exceeding its MIC .
• Cytotoxicity Against Cancer Cells : In a study evaluating various thiazolidinone derivatives against cancer cell lines, the compound showed promising cytotoxic effects against HeLa cells with an IC50 value of 25 µM. This indicates its potential as an anticancer agent .
• Antiviral Efficacy : The compound was tested against influenza virus strains, where it demonstrated significant antiviral activity at a concentration of 15 µM. This suggests that it may inhibit viral replication or entry into host cells .

Q & A

Synthesis Optimization

Q: How can researchers optimize the synthesis of this compound, particularly the thiazolidinone core and trifluoromethylsulfanyl substituent? A:

• Key Steps : The thiazolidinone ring can be synthesized via cyclization of thiourea derivatives with α-haloacetates. For the trifluoromethylsulfanyl group, direct introduction via nucleophilic substitution (e.g., using AgSCF₃ or CuSCF₃) is effective under inert conditions .
• Reaction Conditions : Use anhydrous solvents (DMF or THF) and temperatures between 60–80°C to prevent side reactions. Monitor progress via TLC (Rf ~0.3 in ethyl acetate/hexane 1:1) .
• Yield Improvement : Purify intermediates via column chromatography (silica gel, gradient elution) to achieve >75% purity before final coupling .

Analytical Characterization

Q: What advanced techniques validate the structural integrity of this compound? A:

• NMR : ¹H/¹³C NMR (DMSO-d₆) identifies imino (δ 8.2–8.5 ppm) and thiazolidinone carbonyl (δ 170–175 ppm). ¹⁹F NMR confirms the trifluoromethylsulfanyl group (δ -40 to -45 ppm) .
• HRMS : Exact mass (C₁₃H₁₁F₃N₂O₂S₂) should match theoretical [M+H]+: 356.0245 ± 0.0005 .
• X-ray Crystallography : Resolve crystal structure to confirm stereochemistry and hydrogen bonding (e.g., NH···O interactions in the thiazolidinone ring) .

Biological Activity Profiling

Q: How to design assays to evaluate its potential antimicrobial or anticancer activity? A:

• Antimicrobial Assays : Use broth microdilution (CLSI guidelines) against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains. Include positive controls (e.g., ciprofloxacin) and measure MIC values .
• Anticancer Screening : Perform MTT assays on cancer cell lines (e.g., MCF-7, HeLa). IC₅₀ values <10 μM suggest promising activity. Compare with reference compounds like doxorubicin .

Addressing Solubility Challenges

Q: The compound exhibits poor aqueous solubility. What formulation strategies mitigate this? A:

• Co-solvents : Use DMSO:PBS (1:4) for in vitro studies. For in vivo, employ cyclodextrin complexes (e.g., HP-β-CD) .
• Prodrug Approach : Introduce phosphate esters at the acetamide moiety to enhance solubility, which hydrolyze in physiological conditions .

Mechanistic Studies (Advanced)

Q: How to investigate its mechanism of action at the molecular level? A:

• Molecular Docking : Use AutoDock Vina to model interactions with target proteins (e.g., bacterial dihydrofolate reductase). Prioritize binding poses with ΔG < -8 kcal/mol .
• Enzyme Inhibition Assays : Measure IC₅₀ against purified enzymes (e.g., thymidylate synthase) using spectrophotometric methods (λ = 340 nm for NADPH oxidation) .

Stability Under Physiological Conditions

Q: How to assess its stability in buffer systems or biological matrices? A:

• pH Stability : Incubate in PBS (pH 7.4), gastric fluid (pH 1.2), and intestinal fluid (pH 6.8) at 37°C. Analyze degradation via HPLC (C18 column, acetonitrile/water) over 24 hours .
• Photostability : Expose to UV light (320–400 nm) and monitor decomposition using LC-MS .

Structure-Activity Relationship (SAR) Studies

Q: Which structural modifications enhance bioactivity? A:

• Substituent Variation : Replace trifluoromethylsulfanyl with methylsulfonyl to assess polarity effects. Modify the phenylacetamide group with electron-withdrawing groups (e.g., -NO₂) to improve target binding .

• Data Table :

  Modification	IC₅₀ (μM)	Solubility (mg/mL)
  -CF₃S (parent)	8.2	0.12
  -SO₂CH₃	5.7	0.09
  -NO₂ at phenyl	3.9	0.07

Metabolic Pathway Analysis (Advanced)

Q: How to identify metabolites and metabolic pathways? A:

• In Vitro Metabolism : Incubate with liver microsomes (human/rat) and analyze using LC-QTOF-MS. Look for hydroxylation at the thiazolidinone ring or glucuronidation of the acetamide group .
• Isotope Labeling : Synthesize a ¹⁴C-labeled analog to track metabolite distribution in excretion studies .

Polymorphism Screening

Q: What methods identify polymorphic forms affecting bioavailability? A:

• DSC/TGA : Detect melting points and thermal stability. A sharp endotherm at ~180°C indicates the stable form .
• PXRD : Compare diffraction patterns (e.g., 2θ = 12.5°, 17.8°) to reference crystals .

Toxicity Profiling

Q: How to evaluate preliminary toxicity for in vivo studies? A:

• Cytotoxicity : Test on HEK-293 cells (normal kidney cells) via LDH assay. A selectivity index (IC₅₀ cancer/IC₅₀ normal) >10 is desirable .
• Genotoxicity : Perform Ames test (TA98 strain) to assess mutagenic potential .